Cas no 70180-39-1 (2-(acetylamino)-N-(2-methylphenyl)benzamide)

• Product Name: 2-(acetylamino)-N-(2-methylphenyl)benzamide
• CAS No: 70180-39-1
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 1741821
• PubChem ID: 155468
• Update Time: 2025-04-21

2-(acetylamino)-N-(2-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(acetylamino)-N-(2-methylphenyl)benzamide
• Benzamide, 2-(acetylamino)-N-(2-methylphenyl)-
• 2-(acetylamino)-N-(2-methylphenyl)-Benzamide
• 70180-39-1
• DTXSID10220459
• Oprea1_452954
• AKOS003321843

• Inchi： 1S/C16H16N2O2/c1-11-7-3-5-9-14(11)18-16(20)13-8-4-6-10-15(13)17-12(2)19/h3-10H,1-2H3,(H,17,19)(H,18,20)
• InChI Key： BERFLONHDINFSV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1NC(C)=O)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 268.12128
• Monoisotopic Mass: 268.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2